Cas no 83634-83-7 (N-Methyl-1,3-propanesultam)
N-Methyl-1,3-propanesultam is a cyclic sulfonamide compound characterized by its five-membered sultam ring structure. This heterocyclic compound exhibits high thermal and chemical stability, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its rigid ring structure and polar sulfonyl group contribute to its utility in designing bioactive molecules, particularly as a building block for sulfonamide-based drugs. The N-methyl substitution enhances solubility in organic solvents, facilitating its use in reactions requiring polar aprotic conditions. Additionally, its well-defined reactivity profile allows for selective functionalization, enabling precise modifications in complex synthetic pathways. The compound’s stability under acidic and basic conditions further broadens its applicability in diverse chemical processes.
N-Methyl-1,3-propanesultam structure
Product Name:N-Methyl-1,3-propanesultam
CAS No:83634-83-7
MF:C4H9NO2S
MW:135.18475985527
MDL:MFCD11053821
CID:857714
PubChem ID:15577564
Update Time:2025-06-09
N-Methyl-1,3-propanesultam Chemical and Physical Properties
Names and Identifiers
-
- 2-Methylisothiazolidine 1,1-dioxide
- 2-methyl-1,2-thiazolidine 1,1-dioxide
- N-Methyl-1,3-propanesultam
- 2-Methylisothiazolidine1,1-dioxide
- N-METHYL 1,1-DIOXO-ISOTHIAZOLIDINE
- AKOS006308135
- DTXSID20574718
- 2-Methyl-1lambda~6~,2-thiazolidine-1,1-dione
- EN300-1165961
- SY031095
- CS-0456091
- MFCD11053821
- A864244
- SCHEMBL761380
- 83634-83-7
- 2-methyl-1lambda6,2-thiazolidine-1,1-dione
- 2-METHYL-1??,2-THIAZOLIDINE-1,1-DIONE
- AS-62287
- DB-231517
- N-methyl-1,1-dioxo-isothiazolidine
-
- MDL： MFCD11053821
- Inchi： 1S/C4H9NO2S/c1-5-3-2-4-8(5,6)7/h2-4H2,1H3
- InChI Key： GGUJLVPQFOPIJU-UHFFFAOYSA-N
- SMILES： S1(CCCN1C)(=O)=O
Computed Properties
- Exact Mass: 135.03500
- Monoisotopic Mass: 135.03539970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 45.76000
- LogP: 0.67040
N-Methyl-1,3-propanesultam Customs Data
- HS CODE：2934100090
- Customs Data：
China Customs Code:
2934100090Overview:
2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
N-Methyl-1,3-propanesultam Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 208824-250mg |
2-Methylisothiazolidine 1,1-dioxide |
83634-83-7 | 95% | 250mg |
￡119.00 | 2022-02-28 | |
| Fluorochem | 208824-1g |
2-Methylisothiazolidine 1,1-dioxide |
83634-83-7 | 95% | 1g |
￡250.00 | 2022-02-28 | |
| Fluorochem | 208824-5g |
2-Methylisothiazolidine 1,1-dioxide |
83634-83-7 | 95% | 5g |
￡869.00 | 2022-02-28 | |
| Chemenu | CM189396-5g |
2-Methylisothiazolidine 1,1-dioxide |
83634-83-7 | 95% | 5g |
$617 | 2021-08-05 | |
| TRC | M341070-50mg |
N-Methyl-1,3-propanesultam |
83634-83-7 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M341070-100mg |
N-Methyl-1,3-propanesultam |
83634-83-7 | 100mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M341070-500mg |
N-Methyl-1,3-propanesultam |
83634-83-7 | 500mg |
$ 295.00 | 2022-06-03 | ||
| Chemenu | CM189396-250mg |
2-Methylisothiazolidine 1,1-dioxide |
83634-83-7 | 95%+ | 250mg |
$*** | 2023-05-29 | |
| Chemenu | CM189396-1g |
2-Methylisothiazolidine 1,1-dioxide |
83634-83-7 | 95%+ | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM189396-5g |
2-Methylisothiazolidine 1,1-dioxide |
83634-83-7 | 95%+ | 5g |
$*** | 2023-05-29 |
N-Methyl-1,3-propanesultam Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
83634-83-7 (N-Methyl-1,3-propanesultam) Related Products
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